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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B028259 Get Quote

An In-depth Technical Guide to 2-Bromo-4'-hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4'-
hydroxyacetophenone, a key chemical compound in scientific research and pharmaceutical

development. This document outlines its chemical properties, experimental protocols for its

synthesis, and its role in various biological pathways.

Core Compound Data
2-Bromo-4'-hydroxyacetophenone, also known as 4-(Bromoacetyl)phenol or PTP Inhibitor I,

is a significant intermediate in the synthesis of various fine chemicals and pharmaceuticals.[1]

Its utility is underscored by its role as a covalent inhibitor of protein tyrosine phosphatases

(PTPs).[1][2]
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Property Value Reference

Molecular Formula C₈H₇BrO₂ [1][2][3][4][5]

Molecular Weight 215.04 g/mol [1][2][4][5]

CAS Number 2491-38-5 [1][2][3][5]

Appearance
Pale beige or white to off-white

solid
[1][2][6]

Melting Point 123-126 °C [1]

Boiling Point (Predicted) 338.7 ± 17.0 °C [1]

Density (Predicted) 1.622 ± 0.06 g/cm³ [1]

Solubility
Slightly soluble in chloroform

and methanol
[1]

pKa (Predicted) 7.69 ± 0.15 [6]

InChI Key
LJYOFQHKEWTQRH-

UHFFFAOYSA-N
[4]

SMILES C1=CC(=CC=C1C(=O)CBr)O [4]

Experimental Protocols
Detailed methodologies for the synthesis of 2-Bromo-4'-hydroxyacetophenone are crucial for

its application in research and development. Below are protocols derived from cited literature.

Synthesis via Bromination of 4-hydroxyacetophenone
This common method involves the direct bromination of 4'-hydroxyacetophenone.

Materials:

4-hydroxyacetophenone

Bromine
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Ether

Saturated sodium bicarbonate solution

Magnesium sulfate

Procedure:

Dissolve 4-hydroxyacetophenone (15 g, 110 mmol) in ether (200 mL) in a suitable reaction

vessel.

Cool the solution to 0°C using an ice bath.

Slowly add bromine (17.6 g, 110 mmol) dropwise to the cooled solution over a period of 20

minutes, maintaining the temperature.

Stir the reaction mixture for 1 hour at 0°C.

Carefully pour the reaction mixture into a saturated sodium bicarbonate solution (500 mL)

to quench the reaction.

Separate the organic layer and wash it with a saturated sodium bicarbonate solution.

Dry the organic layer over magnesium sulfate.

Concentrate the solution in vacuo to obtain the crude product.

Recrystallize the crude product from ether to yield pure 2-Bromo-4'-
hydroxyacetophenone (14.1 g).[7]

Synthesis using Pyridinium Hydrobromide Perbromide
An alternative method utilizes a less hazardous brominating agent.

Materials:

4-hydroxyacetophenone

Pyridinium hydrobromide perbromide
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Tetrahydrofuran (THF)

Procedure:

Combine 4-hydroxyacetophenone with pyridinium hydrobromide perbromide in

tetrahydrofuran (THF).

Stir the reaction mixture at room temperature for 3 hours.

Upon completion of the reaction, the product, 2-Bromo-4'-hydroxyacetophenone, can be

isolated and purified, typically through recrystallization from methanol.[1][2]

Biological Significance and Applications
2-Bromo-4'-hydroxyacetophenone is extensively utilized in biochemical research as a

covalent inhibitor of protein tyrosine phosphatases (PTPs).[1] It has demonstrated inhibitory

activity against PTP1B with a Kᵢ value of 42 μM, making it a valuable tool for studying metabolic

disorders like diabetes.[1][2][8] Its inhibition of SHP-1 also has implications for research in

cancer, allergy, and inflammation.[1] The compound's ability to covalently bind to the catalytic

domain of these enzymes makes it an essential reagent for investigating cellular signaling

pathways.[1][2]

In industrial settings, it is used as a microbicide to inhibit bacterial growth in various

applications, including papermaking chemicals, emulsion paints, adhesives, and polishes.[1]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2-Bromo-4'-
hydroxyacetophenone via the direct bromination method.

Start: Dissolve
4-hydroxyacetophenone

in Ether
Cool to 0°C Add Bromine

(dropwise) Stir for 1 hour Quench with
NaHCO3 solution

Separate & Wash
Organic Layer Dry over MgSO4 Concentrate

in vacuo
Recrystallize
from Ether

Final Product:
2-Bromo-4'-

hydroxyacetophenone

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-4'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b028259?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-bromo-4-hydroxyacetophenone-cas-2491-38-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9306895.htm
http://www.vsnchem.com/products/finechemicalintermediates/others/33530.shtml
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-hydroxyacetophenone
https://www.sigmaaldrich.com/US/en/product/aldrich/cds013566
https://wap.guidechem.com/encyclopedia/2-bromo-4-hydroxyacetophenone-dic304880.html
https://www.benchchem.com/synthesis/pse-4f59850dgd72451fcbgc7cc369f48245
https://www.medchemexpress.com/2-bromo-4-hydroxyacetophenone.html
https://www.benchchem.com/product/b028259#2-bromo-4-hydroxyacetophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b028259#2-bromo-4-hydroxyacetophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b028259#2-bromo-4-hydroxyacetophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b028259#2-bromo-4-hydroxyacetophenone-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028259?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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